Cas no 67258-88-2 (Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester)

Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester structure
67258-88-2 structure
Product Name:Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester
CAS No:67258-88-2
MF:C11H14O3
MW:194.227063655853
CID:502124
PubChem ID:14096403
Update Time:2025-04-19

Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoicacid, 2,2-dimethyl-, 4-hydroxyphenyl ester
    • PIVALIC ACID, P-HYDROXYPHENYL ESTER (6CI)
    • 4-(tert-butyryloxy)phenol
    • 4-Pivaloyloxy-phenol
    • p-pivaloxyphenol
    • p-pivaloyloxyphenol
    • 2,2-Dimethylpropanoic acid 4-hydroxyphenyl ester
    • SCHEMBL8403640
    • 67258-88-2
    • 4-hydroxyphenyl pivalate
    • Propanoic acid, 2,2-dimethyl-, 4-hydroxyphenyl ester
    • (4-hydroxyphenyl) 2,2-dimethylpropanoate
    • AKOS006308832
    • Inchi: 1S/C11H14O3/c1-11(2,3)10(13)14-9-6-4-8(12)5-7-9/h4-7,12H,1-3H3
    • InChI Key: IUHAPGFWSDJMIZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.34370
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